Cas no 118351-97-6 (2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride)

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its rigid benzofuran backbone and reactive sulfonyl chloride group make it valuable for constructing sulfonamide-based compounds, particularly in pharmaceutical and agrochemical applications. The dimethyl substitution enhances steric stability, improving selectivity in coupling reactions. This compound exhibits high purity and consistent reactivity, facilitating efficient derivatization under controlled conditions. Its compatibility with a range of nucleophiles allows for versatile functionalization, making it a practical choice for researchers developing bioactive molecules or advanced materials. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride structure

118351-97-6 structure

Product Name:2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride

CAS No:118351-97-6

MF:C₁₀H₁₁ClO₃S

MW:246.710541009903

CID:3665484

PubChem ID:15611038

Update Time:2025-05-28

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-Benzofuransulfonyl chloride, 2,3-dihydro-2,2-dimethyl-
- 2,2-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride
- SPOYJMNDIKTIEJ-UHFFFAOYSA-N
- SCHEMBL10686126
- AKOS000371291
- 2,2-dimethyl-2,3-dihydrobenzofuran-5-sulfonyl chloride
- EN300-103038
- 118351-97-6
- DB-376071
- 875-439-1
- GS3180
- Z975901292
- 2,3-Dihydro-2,2-dimethyl-5-benzofuransulfonyl chloride
- 2,2-DIMETHYL-3H-1-BENZOFURAN-5-SULFONYL CHLORIDE
- CS-0116707
- 5-chlorosulfonyl-2,3-dihydro-2,2-dimethylbenzofuran
- 2,2-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonylchloride
- 2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride
- Inchi： 1S/C10H11ClO3S/c1-10(2)6-7-5-8(15(11,12)13)3-4-9(7)14-10/h3-5H,6H2,1-2H3
- InChI Key： SPOYJMNDIKTIEJ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)CC(C)(C)O2)(=O)=O

Computed Properties

Exact Mass: 246.0117431g/mol
Monoisotopic Mass: 246.0117431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 338.1±31.0 °C at 760 mmHg
Flash Point: 158.3±24.8 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride Pricemore >>

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TRC	D477378-10mg	2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl Chloride	118351-97-6		10mg	$ 50.00	2022-06-05
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Chemenu	CM556640-1g	2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride	118351-97-6	95%+	1g	$722	2023-02-18
Enamine	EN300-103038-0.05g	2,2-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride	118351-97-6	91%	0.05g	$197.0	2023-10-28
Enamine	EN300-103038-0.1g	2,2-dimethyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride	118351-97-6	91%	0.1g	$293.0	2023-10-28
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